Cas no 1284507-53-4 (1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one)

1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one structure
1284507-53-4 structure
Product Name:1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one
CAS No:1284507-53-4
MF:C17H18O2
MW:254.323625087738
CID:6140667
PubChem ID:63489903
Update Time:2025-05-26

1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one
    • EN300-1276920
    • 1284507-53-4
    • AKOS012797897
    • Inchi: 1S/C17H18O2/c1-12(2)10-17(19)15-11-14(8-9-16(15)18)13-6-4-3-5-7-13/h3-9,11-12,18H,10H2,1-2H3
    • InChI Key: LSPPDMDTAOUECF-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC=C(C2C=CC=CC=2)C=1)O)CC(C)C

Computed Properties

  • Exact Mass: 254.130679813g/mol
  • Monoisotopic Mass: 254.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 37.3Ų

1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one Pricemore >>

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Additional information on 1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one

Recent Advances in the Study of 1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one (CAS: 1284507-53-4)

1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one (CAS: 1284507-53-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic potential.

The compound has been identified as a promising candidate for the treatment of inflammatory diseases, owing to its ability to modulate key signaling pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one exhibits potent inhibitory effects on NF-κB, a transcription factor involved in the regulation of immune responses. This finding suggests its potential utility in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in oncology. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study highlighted the compound's ability to disrupt mitochondrial function, leading to programmed cell death.

The synthesis of 1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one has also been a focus of recent investigations. A novel synthetic route, reported in Organic Letters (2023), offers improved yield and scalability compared to traditional methods. This advancement is critical for the compound's potential transition from laboratory research to clinical applications.

Despite these promising findings, challenges remain in the development of 1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating further optimization of its formulation. Additionally, comprehensive toxicity studies are required to ensure its safety profile meets regulatory standards.

In conclusion, 1-(2-hydroxy-5-phenylphenyl)-3-methylbutan-1-one represents a compelling area of research in chemical biology and pharmaceutical science. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis, position it as a compound with significant therapeutic potential. Future studies should focus on addressing its pharmacokinetic limitations and expanding its preclinical evaluation to pave the way for clinical trials.

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